BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Guide: Ethyl 2-hydroxy-4-
oxopentanoate

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: Ethyl 2-hydroxy-4-oxopentanoate
CAS No.: 16508-89-7
Cat. No.: B3108404
Get Quote
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Nomenclature, Synthesis, and Application in Chiral
Scaffolding
Executive Summary

Ethyl 2-hydroxy-4-oxopentanoate (EHO) is a bifunctional chiral building block characterized
by a gamma-keto-alpha-hydroxy ester framework. While historically recognized as a transient
intermediate in the acid-catalyzed conversion of lignocellulosic biomass to ethyl levulinate,
recent advancements in asymmetric organocatalysis have elevated its status to a valuable
chiral synthon. Its structure—featuring a reactive ketone, a secondary alcohol, and an ester
moiety—offers orthogonal functionalization sites, making it a versatile precursor for polyketide
mimetics, statin side-chains, and heterocyclic pharmacophores.

Nomenclature and Structural Analysis

The IUPAC name ethyl 2-hydroxy-4-oxopentanoate is derived systematically based on the
priority rules of functional groups.

2.1 Nomenclature Deconstruction
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o Parent Chain: Pentanoic acid (5 carbons). The carboxylate carbon is C1.

e Principal Functional Group: Ester (Suffix: -oate). The ethyl group is the alkyl substituent on
the oxygen.

e Substituents:
o C2 Position: Hydroxy group (-OH).[1] Alcohol has lower priority than ester.
o C4 Position: Oxo group (=0). Ketone has lower priority than ester.

o Stereochemistry: The C2 carbon is a chiral center, existing as either the (2R)- or (2S)-
enantiomer.

Systematic Name: Ethyl 2-hydroxy-4-oxopentanoate Common Synonyms: Ethyl 2-hydroxy-4-
oxovalerate; EHO; 2-Hydroxy-4-oxopentanoic acid ethyl ester.

2.2 Chemical Profile

Property Data

Molecular Formula C7H1204

Molecular Weight 160.17 g/mol

SMILES CCOC(=0)C(O)CC(C)=0

InChlKey KMGFCSZYXHRXSL-UHFFFAOYSA-N
Chirality C2 (R/S)

Physical State Colorless to pale yellow oil

Synthesis Methodologies

The synthesis of EHO follows two distinct paradigms: Biomass Valorization (industrial/racemic)
and Asymmetric Organocatalysis (pharma/enantioenriched).

3.1 Route A: Asymmetric Aldol Reaction (Pharma-Grade)
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For drug development applications requiring high enantiomeric excess (ee), the direct aldol
reaction between ethyl glyoxylate and acetone is the preferred route.

e Mechanism: The reaction proceeds via an enamine or enol mechanism where acetone acts
as the nucleophile attacking the highly electrophilic aldehyde of ethyl glyoxylate.

e Catalysis: Chiral phosphoric acids or proline derivatives can induce asymmetry at the C2
position.

Protocol (Representative Scale):

Reagents: Freshly distilled ethyl glyoxylate (1.0 eq), Acetone (excess/solvent), Catalyst (e.qg.,
(S)-BINOL-derived phosphoric acid, 5 mol%).

Conditions: Stir at 0°C to room temperature for 24—48 hours.

Work-up: Quench with saturated NH4Cl. Extract with ethyl acetate.

Purification: Flash column chromatography (Hexane/EtOAC).

Yield/ee: Typically 60—-80% yield; >90% ee depending on the catalyst.

3.2 Route B: Acid-Catalyzed Biomass Conversion (Industrial)

EHO is a key intermediate in the "Biofine" type processes where cellulose or glucose is
converted to ethyl levulinate.[2]

o Pathway: Glucose

Fructose
HMF

Ring opening
EHO

Ethyl Levulinate.
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 Significance: While this route produces racemic EHO, it is highly scalable. The EHO
intermediate is often transient, rapidly dehydrating/decarboxylating to form ethyl levulinate

(ethyl 4-oxopentanoate).

Ethyl Glyoxylate

Aldol Reaction _ HES) S\ W22\ (o) 42
Induction ;

Ring Opening Dehydration

Acid/Heat . + EtOH Racemic EHO -H20 .
- —_— 7 —_—
Glucose/Cellulose » HMF Intermediate (Transient) Ethyl Levulinate

Click to download full resolution via product page

Figure 1: Dual synthetic pathways for Ethyl 2-hydroxy-4-oxopentanoate. Top: Biomass
degradation route.[3] Bottom: Asymmetric aldol synthesis.

Analytical Characterization

Validating the structure of EHO requires careful analysis of NMR data to distinguish it from its
dehydration product (ethyl levulinate) or the 2,4-dioxo analog.

4.1 Nuclear Magnetic Resonance (NMR)
Data based on the (S)-enantiomer in CDCIs (270 MHz):
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Nucleus Shift (6 ppm) Multiplicity Assighment
) Ester Methyl (-

H 1.28 Triplet (J=7.1 Hz)

OCH2CHs)

_ Ketone Methyl (CHs-

H 2.20 Singlet

C=0)
H 2.89 Doublet of Doublets C3 Methylene (-CHz-)

Ester Methylene (-
1H 4.27 Quartet (J=7.1 Hz)

OCH2CHs)

) C2 Methine (-

1H 4.40-4.50 Multiplet

CH(OH)-)
13C 14.2 - Ester Methyl
13C 30.5 - Ketone Methyl
13C 47.0 - C3 Methylene
13C 61.9 - Ester Methylene

C2 Methine (Chiral
13C 67.2

Center)
13C 173.6 - Ester Carbonyl (C1)
13C 206.5 - Ketone Carbonyl (C4)

Note: Chemical shifts may vary slightly depending on concentration and solvent.

Applications in Drug Development[5]
5.1 Chiral Building Block for 1,3-Diols

EHO serves as a masked form of 2,4-dihydroxypentanoic acid. Stereoselective reduction of the
C4 ketone (using borohydrides or biocatalytic ketoreductases) yields 2,4-diol esters. These
motifs are prevalent in:

o Statins: The side chains of HMG-CoA reductase inhibitors often contain alternating hydroxyl
groups (1,3-diol arrays).
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o Polyketide Antibiotics: EHO mimics the acetate/propionate units found in macrolide
biosynthesis.

5.2 Heterocycle Synthesis

The gamma-keto-alpha-hydroxy arrangement allows for cyclization reactions:
o Butenolides: Acid-catalyzed lactonization yields substituted furanones.

» |soxazoles/Pyrazoles: Reaction with hydroxylamine or hydrazines targets the C4 ketone and
C1 ester (or potentially the C2 alcohol via activation) to form bioactive heterocycles used in
anti-inflammatory research.

5.3 Self-Validating Protocol: Enantiomeric Excess Determination

To ensure the integrity of the chiral starting material before use in synthesis:

Column: Chiralpak AD-H or OD-H.

e Mobile Phase: Hexane/lsopropanol (90:10 to 98:2).
» Flow Rate: 0.5-1.0 mL/min.

e Detection: UV at 210-220 nm (Ester absorption).

o Expectation: Baseline separation of (R) and (S) enantiomers is required to validate "chiral
pool" status.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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